Cas no 70951-91-6 (3-ethyl-4-nitro-1H-Pyrazole)
3-ethyl-4-nitro-1H-Pyrazole is a synthetic heterocyclic compound known for its robust chemical stability and diverse reactivity. This pyrazole derivative exhibits a distinctive nitro group, enhancing its reactivity in organic synthesis. Its 3-ethyl substitution contributes to increased stability and selectivity in various reactions. This compound is highly regarded for its utility in the synthesis of biologically active molecules and pharmaceutical intermediates.
3-ethyl-4-nitro-1H-Pyrazole structure
Product Name:3-ethyl-4-nitro-1H-Pyrazole
CAS No:70951-91-6
MF:C5H7N3O2
MW:141.127980470657
MDL:MFCD16619850
CID:1116406
PubChem ID:12565207
Update Time:2025-10-16
3-ethyl-4-nitro-1H-Pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-4-nitro-1H-Pyrazole
- 70951-91-6
- MFCD16619850
- SCHEMBL18418892
- IZKKZGVEYKHLBN-UHFFFAOYSA-N
- SCHEMBL2556010
- BS-43070
- CS-0169244
- EN300-735828
- 5-ethyl-4-nitro-1H-pyrazole
- P19152
- Z1255418044
- SY249586
- AKOS027322102
- STL588784
- DB-204633
-
- MDL: MFCD16619850
- Inchi: 1S/C5H7N3O2/c1-2-4-5(8(9)10)3-6-7-4/h3H,2H2,1H3,(H,6,7)
- InChI Key: IZKKZGVEYKHLBN-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=NNC=1CC)=O
Computed Properties
- Exact Mass: 141.053826475g/mol
- Monoisotopic Mass: 141.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 74.5Ų
3-ethyl-4-nitro-1H-Pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM362065-1g |
5-ethyl-4-nitro-1H-pyrazole |
70951-91-6 | 95%+ | 1g |
$505 | 2024-07-24 | |
| Chemenu | CM362065-5g |
5-ethyl-4-nitro-1H-pyrazole |
70951-91-6 | 95%+ | 5g |
$1515 | 2024-07-24 | |
| Chemenu | CM362065-10g |
5-ethyl-4-nitro-1H-pyrazole |
70951-91-6 | 95%+ | 10g |
$2526 | 2024-07-24 | |
| Chemenu | CM362065-25g |
5-ethyl-4-nitro-1H-pyrazole |
70951-91-6 | 95%+ | 25g |
$5244 | 2023-02-01 | |
| TRC | E260955-25mg |
3-Ethyl-4-nitro-1H-pyrazole |
70951-91-6 | 25mg |
$ 230.00 | 2022-06-05 | ||
| TRC | E260955-50mg |
3-Ethyl-4-nitro-1H-pyrazole |
70951-91-6 | 50mg |
$ 375.00 | 2022-06-05 | ||
| TRC | E260955-100mg |
3-Ethyl-4-nitro-1H-pyrazole |
70951-91-6 | 100mg |
$ 600.00 | 2022-06-05 | ||
| abcr | AB357183-1 g |
3-Ethyl-4-nitro-1H-pyrazole; . |
70951-91-6 | 1g |
€785.90 | 2023-06-20 | ||
| eNovation Chemicals LLC | D641858-1G |
3-ethyl-4-nitro-1H-pyrazole |
70951-91-6 | 97% | 1g |
$470 | 2024-07-21 | |
| eNovation Chemicals LLC | D641858-5G |
3-ethyl-4-nitro-1H-pyrazole |
70951-91-6 | 97% | 5g |
$1415 | 2024-07-21 |
3-ethyl-4-nitro-1H-Pyrazole Related Literature
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Yunxia Yuan,Shufang Wu,Fan Shu,Zhihong Liu Chem. Commun., 2014,50, 1095-1097
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